2-Chloro-6-butylaminobenzothiazole
Cat. No. B8317649
M. Wt: 240.75 g/mol
InChI Key: VLUHMDXHLZFQSV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07910087B2
Procedure details
To a solution of (29) (0.2 mmol, 36.8 mg) in 2 ml dichloroethane was added 0.2 mmol butyraldehyde (18 μl), followed by 63.6 mg sodium triacetoxyborohydride, and 12 μl acetic acid. After 2 h, the solution was poured into water and extracted with ethyl acetate. The combined extracts were washed with water, dried over sodium sulfate, and the solvent removed by rotary evaporation, yielding 44.2 mg of a yellow solid. 1H-NMR (CDCl3): δ 7.67 (d, 1H, J=9.2 Hz), 6.84 (d, 1H, 3=2.4 Hz), 6.72 (dd, 1H, 3=2.4, 9.2 Hz), 3.35 (bt, 1H), 3.15 (t, 2H), 1.65 (m, 2H), 1.45 (m, 2H), 0.97 (t, 3H, J=7.6 Hz).
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:11]=[CH:10][C:5]2[N:6]=[C:7]([Cl:9])[S:8][C:4]=2[CH:3]=1.[CH:12](=O)[CH2:13][CH2:14][CH3:15].C(O[BH-](OC(=O)C)OC(=O)C)(=O)C.[Na+].C(O)(=O)C>ClC(Cl)C.O>[Cl:9][C:7]1[S:8][C:4]2[CH:3]=[C:2]([NH:1][CH2:12][CH2:13][CH2:14][CH3:15])[CH:11]=[CH:10][C:5]=2[N:6]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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36.8 mg
|
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Type
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reactant
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Smiles
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NC1=CC2=C(N=C(S2)Cl)C=C1
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Name
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|
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Quantity
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18 μL
|
|
Type
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reactant
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Smiles
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C(CCC)=O
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|
Name
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|
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Quantity
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2 mL
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|
Type
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solvent
|
|
Smiles
|
ClC(C)Cl
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Step Two
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Name
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|
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Quantity
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63.6 mg
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Type
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reactant
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Smiles
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C(C)(=O)O[BH-](OC(C)=O)OC(C)=O.[Na+]
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Step Three
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Name
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Quantity
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12 μL
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Type
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reactant
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Smiles
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C(C)(=O)O
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined extracts were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent removed by rotary evaporation
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
|
|
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Type
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product
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|
Smiles
|
ClC=1SC2=C(N1)C=CC(=C2)NCCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 44.2 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 91.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
